Cas no 1052713-41-3 (1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, phenylmethyl ester, (3R,4R)-rel-)
1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, phenylmethyl ester, (3R,4R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, phenylmethyl ester, (3R,4R)-rel-
- Trans-1-Cbz-4-Fluoro-3-Hydroxypiperidine
- Trans-1-Cbz-4-Fluoro-3-Hydroxypiperidine(WXC02891)
- benzyl (3S,4S)-4-fluoro-3-hydroxypiperidine-1-carboxylate
- Benzyl trans-4-fluoro-3-hydroxypiperidine-1-carboxylate
-
- MDL: MFCD22380834
- Inchi: 1S/C13H16FNO3/c14-11-6-7-15(8-12(11)16)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12,16H,6-9H2/t11-,12-/m1/s1
- InChI Key: HNBFJUNWIWJEJJ-VXGBXAGGSA-N
- SMILES: N1(C(OCC2=CC=CC=C2)=O)CC[C@@H](F)[C@H](O)C1
Computed Properties
- Exact Mass: 253.11142153g/mol
- Monoisotopic Mass: 253.11142153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 49.8Ų
1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, phenylmethyl ester, (3R,4R)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM323906-1g |
trans-Benzyl 4-fluoro-3-hydroxypiperidine-1-carboxylate |
1052713-41-3 | 95% | 1g |
$631 | 2021-08-18 | |
| Chemenu | CM323906-1g |
trans-Benzyl 4-fluoro-3-hydroxypiperidine-1-carboxylate |
1052713-41-3 | 95% | 1g |
$682 | 2022-09-04 | |
| eNovation Chemicals LLC | Y1002888-1g |
trans-Benzyl 4-fluoro-3-hydroxypiperidine-1-carboxylate |
1052713-41-3 | 95% | 1g |
$660 | 2024-07-24 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD336936-1g |
trans-Benzyl 4-fluoro-3-hydroxypiperidine-1-carboxylate |
1052713-41-3 | 95+% | 1g |
¥3956.0 | 2023-04-06 | |
| eNovation Chemicals LLC | Y1002888-1g |
trans-benzyl 4-fluoro-3-hydroxypiperidine-1-carboxylate |
1052713-41-3 | 95% | 1g |
$840 | 2025-02-27 | |
| Enamine | EN300-761263-0.05g |
rac-benzyl (3R,4R)-4-fluoro-3-hydroxypiperidine-1-carboxylate |
1052713-41-3 | 95.0% | 0.05g |
$1020.0 | 2025-03-22 | |
| Enamine | EN300-761263-0.1g |
rac-benzyl (3R,4R)-4-fluoro-3-hydroxypiperidine-1-carboxylate |
1052713-41-3 | 95.0% | 0.1g |
$1068.0 | 2025-03-22 | |
| Enamine | EN300-761263-0.25g |
rac-benzyl (3R,4R)-4-fluoro-3-hydroxypiperidine-1-carboxylate |
1052713-41-3 | 95.0% | 0.25g |
$1117.0 | 2025-03-22 | |
| Enamine | EN300-761263-0.5g |
rac-benzyl (3R,4R)-4-fluoro-3-hydroxypiperidine-1-carboxylate |
1052713-41-3 | 95.0% | 0.5g |
$1165.0 | 2025-03-22 | |
| Enamine | EN300-761263-1.0g |
rac-benzyl (3R,4R)-4-fluoro-3-hydroxypiperidine-1-carboxylate |
1052713-41-3 | 95.0% | 1.0g |
$1214.0 | 2025-03-22 |
1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, phenylmethyl ester, (3R,4R)-rel- Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
Additional information on 1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, phenylmethyl ester, (3R,4R)-rel-
Introduction to 1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, phenylmethyl ester, (3R,4R)-rel- (CAS No. 1052713-41-3)
1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, phenylmethyl ester, (3R,4R)-rel- (CAS No. 1052713-41-3) is a chiral compound with significant potential in the pharmaceutical and chemical industries. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of various biologically active molecules.
The (3R,4R)-rel- configuration of this compound is crucial for its biological activity and selectivity. The presence of a 4-fluoro and 3-hydroxy substituent on the piperidine ring, along with the phenylmethyl ester group, imparts specific properties that are essential for its applications in drug development and chemical synthesis.
Recent research has highlighted the importance of chiral compounds in pharmaceutical development. The ability to synthesize and isolate enantiomerically pure forms of compounds like 1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, phenylmethyl ester, (3R,4R)-rel- is critical for optimizing drug efficacy and minimizing side effects. Studies have shown that the (3R,4R)-rel- configuration exhibits enhanced biological activity compared to its enantiomers, making it a preferred choice for therapeutic applications.
In the context of drug discovery, this compound has been investigated for its potential as a lead molecule in the development of novel therapeutics. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, with high affinity and selectivity. For instance, research has demonstrated that 1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, phenylmethyl ester, (3R,4R)-rel- can modulate the activity of certain kinases and G-protein coupled receptors (GPCRs), which are key targets in various disease states.
The synthesis of 1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, phenylmethyl ester, (3R,4R)-rel- involves several steps that require precise control over reaction conditions to ensure the desired stereochemistry. Common synthetic routes include asymmetric hydrogenation and chiral resolution techniques. These methods have been optimized to achieve high yields and enantiomeric purity, making the compound more accessible for large-scale production.
One of the key challenges in the synthesis of this compound is maintaining the integrity of the 4-fluoro and 3-hydroxy groups during chemical transformations. Fluorine atoms can be highly reactive and prone to side reactions, while hydroxyl groups can undergo unwanted oxidation or substitution. Advanced synthetic strategies have been developed to address these issues, ensuring that the final product meets stringent quality standards.
The biological evaluation of 1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, phenylmethyl ester, (3R,4R)-rel- has revealed promising results in preclinical studies. In vitro assays have shown that it exhibits potent inhibitory activity against specific enzymes involved in disease pathways. Additionally, animal models have demonstrated its efficacy in reducing symptoms associated with various conditions, such as inflammation and neurodegeneration.
Furthermore, the pharmacokinetic properties of this compound have been extensively studied to understand its behavior in vivo. Data from these studies indicate that 1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, phenylmethyl ester, (3R,4R)-rel- has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound reaches its intended target site at therapeutic concentrations without causing significant toxicity.
The potential applications of 1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, phenylmethyl ester, (3R,4R)-rel- extend beyond pharmaceuticals. In the chemical industry, it serves as a versatile building block for the synthesis of other complex molecules. Its unique functional groups make it an ideal starting material for reactions such as nucleophilic substitution and coupling reactions.
In conclusion, 1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, phenylmethyl ester, (3R,4R)-rel- (CAS No. 1052713-41-3) is a highly valuable compound with significant potential in both pharmaceutical and chemical applications. Its unique stereochemistry and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing therapeutic options and chemical synthesis methods.
1052713-41-3 (1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, phenylmethyl ester, (3R,4R)-rel-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)